Cas no 290311-72-7 (2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)-)

2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)- structure
290311-72-7 structure
Product Name:2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)-
CAS No:290311-72-7
MF:C18H18O2
MW:266.334325313568
CID:1437976
PubChem ID:5320530
Update Time:2025-04-20

2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-phenyl-, 3-phenylpropyl ester, (2E)-
    • 3-Phenylpropylcinnamate
    • 3-Phenylpropyl cinnamate, (E)-
    • F0Q8B0FS94
    • NCGC00256844-01
    • CAS-122-68-9
    • 3-Phenylpropyl beta-phenylacrylate
    • 290311-72-7
    • SR-01000389380-1
    • 3-Phenyl-2-propenoic acid 3-phenylpropyl ester
    • NS00012628
    • FEMA No. 2894
    • CHEBI:174491
    • 3-phenylpropyl (E)-3-phenylprop-2-enoate
    • 3-Phenylpropyl cinnamate [FHFI]
    • SR-01000389380
    • FEMA 2894
    • Tox21_302672
    • UNII-F0Q8B0FS94
    • Phenylpropyl cinnamate
    • AB01330388-02
    • 3-PHENYLPROPYL (2E)-3-PHENYLPROP-2-ENOATE
    • NCGC00336383-01
    • Cinnamic acid, 3-phenylpropyl ester (7CI,8CI)
    • Q27277488
    • Cinnamic acid, 3-phenylpropyl ester
    • 2-PROPENOIC ACID, 3-PHENYL-, 3-PHENYLPROPYL ESTER
    • 3-Phenylpropyl 3-phenyl-2-propenoate
    • MFCD00072201
    • Hydrocinnamyl 3-phenylpropenoate
    • 3-Phenylpropyl cinnamate
    • DTXSID9047411
    • A804946
    • AKOS001483279
    • DTXCID7027411
    • 122-68-9
    • Inchi: 1S/C18H18O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-6,8-11,13-14H,7,12,15H2/b14-13+
    • InChI Key: LYRAHIUDQRJGGZ-BUHFOSPRSA-N
    • SMILES: O(C(/C=C/C1C=CC=CC=1)=O)CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.13074
  • Monoisotopic Mass: 266.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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